Cas no 1354953-48-2 (tert-butyl N-(2-oxocyclopentyl)methylcarbamate)

• Product Name: tert-butyl N-(2-oxocyclopentyl)methylcarbamate
• CAS No: 1354953-48-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD20441603
• CID: 2194802
• PubChem ID: 54595388
• Update Time: 2025-08-04

tert-butyl N-(2-oxocyclopentyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl n-[(2-oxocyclopentyl)methyl]carbamate
• tert-Butyl ((2-oxocyclopentyl)methyl)carbamate
• 2-Boc-aminomethyl-cyclopentanone racemic
• NE21131
• Z1262395904
• tert-butyl N-(2-oxocyclopentyl)methylcarbamate

• MDL： MFCD20441603
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-8-5-4-6-9(8)13/h8H,4-7H2,1-3H3,(H,12,14)
• InChI Key： PIPZKCGWDNCYRJ-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 55.4

Additional information on tert-butyl N-(2-oxocyclopentyl)methylcarbamate

Professional Introduction to Compound with CAS No. 1354953-48-2 and Product Name: tert-butyl N-(2-oxocyclopentyl)methylcarbamate

The compound with the CAS number 1354953-48-2 and the product name tert-butyl N-(2-oxocyclopentyl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group and a 2-oxocyclopentylmethyl moiety, which contribute to its distinct chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit high selectivity and efficacy. The tert-butyl N-(2-oxocyclopentyl)methylcarbamate molecule, with its well-defined functional groups, aligns well with this trend. The tert-butyl group, known for its steric hindrance properties, plays a crucial role in modulating the pharmacokinetic behavior of drugs. This characteristic is particularly advantageous in designing molecules that require precise targeting and minimal off-target effects. Additionally, the 2-oxocyclopentylmethyl moiety introduces a level of complexity that can enhance binding affinity to biological targets, making it an attractive scaffold for drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The cyclopentane ring in tert-butyl N-(2-oxocyclopentyl)methylcarbamate is an example of such a heterocycle, which has been extensively studied for its role in enhancing drug-like properties. The presence of an oxygen atom within the ring increases the compound's polarity, which can improve solubility and bioavailability. These attributes are critical for ensuring that a drug reaches its target site effectively within the body. Furthermore, the carbamate functional group contributes to the compound's versatility, allowing for further derivatization and optimization.

The synthesis of tert-butyl N-(2-oxocyclopentyl)methylcarbamate involves a multi-step process that requires careful optimization to achieve high yields and purity. The introduction of the tert-butyl group necessitates precise control over reaction conditions to prevent unwanted side products. Similarly, the formation of the 2-oxocyclopentylmethyl moiety requires expertise in cycloaddition reactions and functional group transformations. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce this compound on a larger scale.

One of the most compelling aspects of tert-butyl N-(2-oxocyclopentyl)methylcarbamate is its potential as a lead compound for drug development. Its unique structural features have been leveraged in various research projects aimed at identifying novel therapeutic agents. For instance, researchers have explored its interactions with enzymes and receptors relevant to inflammatory diseases, cancer, and neurological disorders. The steric bulk provided by the tert-butyl group has been found to enhance binding affinity in certain cases, while the cyclopentane ring offers flexibility that allows for optimal alignment with biological targets.

The pharmacological profile of this compound has been evaluated through both computational modeling and experimental studies. Computational approaches have provided insights into its binding mode and potential interactions with biological targets, while experimental assays have validated these predictions by measuring activity against relevant biomarkers. These combined efforts have underscored the compound's promise as a starting point for developing new drugs.

Moreover, the sustainability aspect of synthesizing tert-butyl N-(2-oxocyclopentyl)methylcarbamate has been given due consideration in recent research endeavors. Green chemistry principles have been applied to develop more environmentally friendly synthetic routes, reducing waste generation and minimizing hazardous byproducts. Such initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications across different therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field. As our understanding of molecular interactions continues to evolve, compounds like tert-butyl N-(2-oxocyclopentyl)methylcarbamate will play an increasingly important role in shaping next-generation therapeutics.